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Compound of Interest

Compound Name: Cananga oil

Cat. No.: B13385051 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the safe handling of Cananga oil is paramount. This essential oil, derived from

the flowers of the Cananga odorata tree, requires specific personal protective equipment (PPE)

and adherence to strict handling and disposal protocols to mitigate potential hazards.

Hazard Identification and Personal Protective
Equipment
Cananga oil is classified as a combustible liquid that can cause skin and eye irritation.[1][2][3]

It may also cause an allergic skin reaction and is suspected of damaging fertility or the unborn

child.[1][3] Ingestion and entry into airways may be fatal.[1][2] Furthermore, it is harmful to

aquatic life with long-lasting effects.[1][2]

To ensure personal safety, the following PPE is mandatory when handling Cananga oil:
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or tightly sealed

goggles.[4][5][6]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact, which

can lead to irritation and

allergic reactions.[1][2][3][7]

Body Protection
Protective clothing, such as a

lab coat or apron.[1][2][4]

Minimizes the risk of skin

contact and contamination of

personal clothing.

Respiratory Protection

Generally not required in well-

ventilated areas.[6] If

ventilation is insufficient or at

elevated temperatures,

suitable respiratory protection

should be worn.[5][6]

Protects against inhalation of

vapors, especially during

procedures that may generate

aerosols.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all safety precautions have been read and understood.

[1] Work in a well-ventilated area, preferably under a chemical fume hood.[4][8]

Equipment Grounding: All equipment used when handling the product must be grounded to

prevent static discharge, as Cananga oil is a combustible liquid.[2][4]

Dispensing: Avoid direct contact with skin, eyes, and clothing.[4] Wash hands thoroughly

after handling.[1][4]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed original container,

away from heat, sparks, open flames, and other ignition sources.[2][4][9]
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Spill Management:

Small Spills: Wipe up with absorbent material (e.g., cloth, fleece, vermiculite, dry sand).[2]

[4] Clean the surface thoroughly to remove residual contamination.[2][4]

Large Spills: Stop the flow of material if it is safe to do so.[4] Dike the spilled material to

prevent spreading.[4] Absorb with inert material and place into containers for disposal.[4]

Disposal Plan:

Dispose of Cananga oil and any contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.[1][2][4]

Do not allow the product to enter drains or water sources due to its toxicity to aquatic life.[2]

[8]

Contaminated work clothing should not be allowed out of the workplace and must be washed

before reuse.[1]

Emergency First-Aid Measures
In the event of exposure, immediate action is critical:
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Exposure Route First-Aid Protocol

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical advice.[1][4]

Skin Contact

Wash with plenty of soap and water. If skin

irritation or a rash occurs, seek medical

attention. Take off contaminated clothing and

wash it before reuse.[1][4]

Ingestion
Immediately call a poison center or doctor. Do

NOT induce vomiting.[1][2]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If symptoms develop

or persist, call a physician.[2]
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Workflow for Safe Handling of Cananga Oil
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Caption: Logical workflow for the safe handling of Cananga oil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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